ShK – Stichodactyla toxin
ShK – Stichodactyla toxin
ShK (Stichodactyla helianthus Neurotoxin) has been isolated from the venom of the Carribean sea anemone Stoichactis helianthus. ShK inhibits voltage-dependent potassium channels. It blocks Kv1.3 (KCNA3) potently and also Kv1.1 (KCNA1), Kv1.4 (KCNA4) and Kv1.6 (KCNA6) respectively with a Kd of 11 pM, 16 pM, 312 pM and 165 pM. Interestingly, it was also demonstrated that ShK potently inhibits the hKv3.2b channel with an IC50 value of approximately 0.6 nM.
Brand Name:
Vulcanchem
CAS No.:
165168-50-3
VCID:
VC0013375
InChI:
SMILES:
Molecular Formula:
C169H274N54O48S7
Molecular Weight:
4054.85 Da
ShK – Stichodactyla toxin
CAS No.: 165168-50-3
Peptides
VCID: VC0013375
Molecular Formula: C169H274N54O48S7
Molecular Weight: 4054.85 Da
| CAS No. | 165168-50-3 |
|---|---|
| Product Name | ShK – Stichodactyla toxin |
| Molecular Formula | C169H274N54O48S7 |
| Molecular Weight | 4054.85 Da |
| Appearance | White lyophilized solidPurity rate: > 97%AA sequence: Arg-Ser-Cys3-Ile-Asp-Thr-Ile-Pro-Lys-Ser-Arg-Cys12-Thr-Ala-Phe-Gln-Cys17-Lys-His-Ser-Met-Lys-Tyr-Arg-Leu-Ser-Phe-Cys28-Arg-Lys-Thr-Cys32-Gly-Thr-Cys35-OHDisulfide bonds: Cys3-Cys35, Cys12-Cys28 and Cys17-Cys32Length (aa): 35 |
| Description | ShK (Stichodactyla helianthus Neurotoxin) has been isolated from the venom of the Carribean sea anemone Stoichactis helianthus. ShK inhibits voltage-dependent potassium channels. It blocks Kv1.3 (KCNA3) potently and also Kv1.1 (KCNA1), Kv1.4 (KCNA4) and Kv1.6 (KCNA6) respectively with a Kd of 11 pM, 16 pM, 312 pM and 165 pM. Interestingly, it was also demonstrated that ShK potently inhibits the hKv3.2b channel with an IC50 value of approximately 0.6 nM. |
| Last Modified | Aug 20 2021 |
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